4-[4-(Isobutyrylamino)anilino]-4-oxobutanoic acid

• IUPAC Name: 4-[4-(2-methylpropanoylamino)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O4/c1-9(2)14(20)16-11-5-3-10(4-6-11)15-12(17)7-8-13(18)19/h3-6,9H,7-8H2,1-2H3,(H,15,17)(H,16,20)(H,18,19)
• InChI Key: RQJBAVMHYSPNGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

4-[4-(Isobutyrylamino)anilino]-4-oxobutanoic acid, also known as IBA, is a synthetic compound that has been widely used in scientific research. IBA is a derivative of the natural amino acid, tryptophan, and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Analytical and Mechanistic Aspects of Chemical Compounds

Compounds similar to 4-[4-(Isobutyrylamino)anilino]-4-oxobutanoic acid often have applications that span from industrial processes to potential health implications. For example, acrylamide, a compound with different structure but relevant due to its production and analysis in industrial contexts, is extensively studied for its occurrence and mechanisms in food and other products (Taeymans et al., 2004). This research provides insights into analytical methods and control strategies that could be analogous in studying and handling compounds like this compound.

Biomedical Implications and Therapeutic Applications

In biomedical research, the pharmacological and therapeutic effects of chemical compounds are of significant interest. Research on compounds such as 4-phenylbutyric acid, which, like this compound, contains specific functional groups that might influence biological systems, shows potential in alleviating various pathologies by maintaining proteostasis and alleviating endoplasmic reticulum stress (Kolb et al., 2015). This area of research could be relevant for exploring the biological impacts or applications of this compound.

Environmental and Industrial Applications

Compounds with complex structures and functionalities are also explored for their environmental applications, such as in the treatment of water and wastewater or as agents in bioremediation processes. The review on polyoxometalates, for example, highlights the importance of understanding the speciation and applications of chemically modifiable structures in aqueous solutions, which could extend to the use of compounds like this compound in similar contexts (Gumerova & Rompel, 2020).